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Abstract
Dihydromicromelin B is a naturally occurring coumarin isolated from plants of the

Micromelum genus, which have a rich history of use in traditional medicine across Asia. While

direct scientific investigation into the specific bioactivities of dihydromicromelin B is limited,

the well-documented therapeutic applications of Micromelum species for ailments such as

inflammation, infections, and fever suggest that their constituent compounds, including

dihydromicromelin B, possess significant pharmacological potential. This technical guide

synthesizes the available information on the traditional uses of Micromelum plants, the known

biological activities of closely related coumarins from this genus, and the inferred role of

dihydromicromelin B. This document aims to provide a foundational resource for researchers

and professionals in drug development by contextualizing the potential of dihydromicromelin
B within the broader landscape of ethnopharmacology and natural product science.

Introduction: The Ethnobotanical Context of
Dihydromicromelin B
Plants of the Micromelum genus, belonging to the Rutaceae family, are integral to various

traditional medicine systems. Micromelum integerrimum and Micromelum minutum are two

notable species with a history of therapeutic use. Traditional applications of these plants are

diverse, addressing a range of conditions:
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Inflammatory Conditions: Decoctions and poultices made from the leaves and roots are

traditionally used to alleviate symptoms of arthritis and rheumatism.[1]

Infections: The antimicrobial properties of Micromelum species are harnessed to treat skin

irritations, scabies, and other infections.

Fever and Colds: The leaves are used as a febrifuge and to manage symptoms associated

with the common cold.[1]

Digestive Ailments: Parts of the plant are used to address digestive issues.

The therapeutic efficacy of these traditional remedies is attributed to the complex interplay of

their phytochemical constituents, among which coumarins are a prominent class.

Dihydromicromelin B, a specific coumarin found in these plants, is therefore of significant

interest for its potential contribution to these medicinal properties.

Phytochemistry: Isolation and Characterization
Dihydromicromelin B is a coumarin compound that has been isolated from various parts of

Micromelum species. Its chemical identity is established by the following:

Chemical Formula: C₁₅H₁₄O₆

Molecular Weight: 290.27 g/mol

CAS Number: 94285-06-0

The isolation of dihydromicromelin B and other coumarins from Micromelum plants typically

involves standard phytochemical techniques. A general workflow for such an isolation process

is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6271814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271814/
https://www.benchchem.com/product/b12441224?utm_src=pdf-body
https://www.benchchem.com/product/b12441224?utm_src=pdf-body
https://www.benchchem.com/product/b12441224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12441224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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